![molecular formula C23H25NO4 B1218114 Dioncopeltine A CAS No. 60158-81-8](/img/structure/B1218114.png)
Dioncopeltine A
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Dioncopeltine A is an isoquinoline alkaloid that is the biaryl resulting from substitution of the hydrogen at the 7-position of (1R,3R)-1,3-dimethyl-1,2,3,4-tetrahydroisoquinolin-8-ol by a 1-hydroxy-6-(hydroxymethyl)-8-methoxynaphthalen-5-yl group. It is a naphthylisoquinoline alkaloid found in Triphyophyllum peltatum. It has a role as an antimalarial and a metabolite. It is an isoquinoline alkaloid and a member of isoquinolines.
Scientific Research Applications
Alkaloid Characteristics and Synthesis
Dioncopeltine A is an alkaloid isolated from Triphyophyllum peltatum. It's closely related to dioncophylline A and has been characterized using various spectroscopic methods. Its structure was confirmed by X-ray crystallography, and it's notable for being transformable into O-methyl-dioncopophylline A. Dioncolactone A, another alkaloid that can be transformed into this compound, is the first naturally occurring representative of a novel type of ‘axially prostereogenic’ biaryl alkaloids (Bringmann et al., 1991).
Antimalarial Properties
This compound has shown significant antimalarial properties. In studies involving Plasmodium berghei-infected mice, it almost totally suppressed parasitemia. The compound displayed high levels of activity, showing promising potential as an antimalarial agent (François et al., 1997).
Synthetic Derivatives and Antiplasmodial Activity
Jozipeltine A, a dimer of this compound, was synthesized and studied for its antiplasmodial and antiviral activities. This synthetic derivative provides insights into the structure-activity relationships within this class of bioactive compounds (Bringmann et al., 2000).
Analytical Techniques in Studying this compound
Deep-UV resonance Raman microscopy has been utilized for tracing this compound in Triphyophyllum peltatum. This method showed high sensitivity and selectivity, enabling the identification of this compound in different plant parts, which is significant for the development of new antimalarials and plant science (Frosch et al., 2007).
New Alkaloids and Antimalarial Activity
5'-O-demethyldioncophylline A, a new alkaloid isolated from Triphyophyllum peltatum, was derived from this compound. It demonstrated antimalarial activity against Plasmodium falciparum, contributing to the growing evidence of the antimalarial potential of this compound and its derivatives (Bringmann et al., 1998).
Additional Research
- The effectiveness of this compound and other naphthylisoquinoline alkaloids against Plasmodium berghei was also confirmed in vitro, showing significant activity comparable to that found against erythrocytic forms of Plasmodium falciparum (François et al., 1995).
- A joint total synthesis of dioncolactone A, this compound, and 5′-O-demethyldioncophylline A was achieved, showcasing the complexity and potential of these alkaloids in antimalarial drug development (Bringmann et al., 1999).
properties
CAS RN |
60158-81-8 |
---|---|
Molecular Formula |
C23H25NO4 |
Molecular Weight |
379.4 g/mol |
IUPAC Name |
(1R,3R)-7-[5-hydroxy-2-(hydroxymethyl)-4-methoxynaphthalen-1-yl]-1,3-dimethyl-1,2,3,4-tetrahydroisoquinolin-8-ol |
InChI |
InChI=1S/C23H25NO4/c1-12-9-14-7-8-17(23(27)20(14)13(2)24-12)21-15(11-25)10-19(28-3)22-16(21)5-4-6-18(22)26/h4-8,10,12-13,24-27H,9,11H2,1-3H3/t12-,13-/m1/s1 |
InChI Key |
ZQSUAGVTKAZDJV-CHWSQXEVSA-N |
Isomeric SMILES |
C[C@@H]1CC2=C([C@H](N1)C)C(=C(C=C2)C3=C4C=CC=C(C4=C(C=C3CO)OC)O)O |
SMILES |
CC1CC2=C(C(N1)C)C(=C(C=C2)C3=C4C=CC=C(C4=C(C=C3CO)OC)O)O |
Canonical SMILES |
CC1CC2=C(C(N1)C)C(=C(C=C2)C3=C4C=CC=C(C4=C(C=C3CO)OC)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.